Cas no 1105221-41-7 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide
• CAS No: 1105221-41-7
• MF: C₂₀H₁₃N₃O₄
• MW: 359.334924459457
• CID: 6011311
• PubChem ID: 30879931
• Update Time: 2025-07-15

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide
• N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-9H-xanthene-9-carboxamide
• 9H-Xanthene-9-carboxamide, N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-
• 1105221-41-7
• AKOS024586836
• F0608-1316
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide

• Inchi： 1S/C20H13N3O4/c24-18(21-20-23-22-19(27-20)16-10-5-11-25-16)17-12-6-1-3-8-14(12)26-15-9-4-2-7-13(15)17/h1-11,17H,(H,21,23,24)
• InChI Key： LCAQSHWMWNAUPC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CO3)O2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

• Exact Mass: 359.09060590g/mol
• Monoisotopic Mass: 359.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• pka: 10.81±0.20(Predicted)

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide

Recent Advances in the Study of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide (CAS: 1105221-41-7)

In recent years, the compound N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide (CAS: 1105221-41-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by the presence of a furan-2-yl and a 1,3,4-oxadiazole moiety linked to a xanthene scaffold, has been investigated for its diverse pharmacological properties. Recent studies have highlighted its role as a promising scaffold for the development of novel anticancer, antimicrobial, and anti-inflammatory agents. The structural complexity of this compound allows for interactions with multiple biological targets, making it a versatile candidate for further exploration.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for its preparation, which is crucial for enabling large-scale production and further pharmacological evaluation. The improved synthetic protocols have also facilitated the generation of structural analogs, allowing for structure-activity relationship (SAR) studies to identify more potent derivatives.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide exhibits significant inhibitory effects on various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, potentially through the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings underscore its potential as a lead compound for anticancer drug development.

Additionally, the antimicrobial properties of this compound have been explored, with promising results against both Gram-positive and Gram-negative bacteria. Its ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a candidate for addressing the growing issue of antibiotic resistance. Further studies are needed to evaluate its efficacy in clinical settings and to assess its safety profile.

In conclusion, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide (CAS: 1105221-41-7) represents a multifaceted compound with significant potential in medicinal chemistry. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic applications. The continued investigation of this compound and its derivatives is expected to yield valuable insights and contribute to the development of novel therapeutic agents.